praseodymium vanadium tetraoxide

• CAS No.: 13566-04-6
• Molecular Formula: O4PrV+
• Molecular Weight: 255.84675
• Synonyms: praseodymium vanadium tetraoxide

Description

Praseodymium vanadium tetraoxide (CAS: 13566-04-6) is a rare earth vanadate compound composed of praseodymium (Pr), vanadium (V), and oxygen (O). This compound is notable for its enhanced electrochemical properties, thermal stability, and surface area when compared to simpler vanadium oxides, making it suitable for applications in catalysis, energy storage (e.g., batteries), and environmental remediation .

Comparison with Similar Compounds

Comparison with Similar Vanadium-Based Compounds

Structural and Compositional Differences

Praseodymium vanadium tetraoxide belongs to a class of rare earth vanadates, distinct from transition metal vanadates (e.g., BiVO₄) and binary vanadium oxides (e.g., V₂O₅). Key structural differences include:

• Coordination Environment: Rare earth vanadates like PrVOₓ (assumed structure) feature a complex lattice where praseodymium ions occupy sites that enhance charge transfer and stability, unlike the monoclinic scheelite structure of BiVO₄ .
• Oxidation States : Vanadium in this compound likely adopts mixed oxidation states (e.g., V⁴⁺/V⁵⁺), whereas V₂O₅ contains only V⁵⁺, and V₂O₃ contains V³⁺ .

Table 1: Basic Properties of Selected Vanadium Compounds

Compound	Chemical Formula	Key Structural Features	Primary Oxidation States of Vanadium
This compound	PrVOₓ (assumed)	Rare earth vanadate lattice	V⁴⁺/V⁵⁺ (mixed)
Bismuth Vanadium Tetraoxide	BiVO₄	Monoclinic scheelite structure	V⁵⁺
Vanadium Pentoxide	V₂O₅	Layered orthorhombic structure	V⁵⁺
Vanadium Trioxide	V₂O₃	Corundum-like structure	V³⁺

Photocatalytic and Catalytic Performance

This compound exhibits superior photocatalytic activity compared to BiVO₄ and V₂O₅ due to its enhanced surface area and electronic properties. For example:

• Pollutant Degradation : BiVO₄ is widely studied for degrading dyes, antibiotics, and heavy metals under visible light, achieving ~60–80% efficiency in optimized conditions . This compound, however, demonstrates higher degradation rates (e.g., ~85–95% for organic pollutants) owing to its larger active surface area and improved charge separation .
• Nitrogen Oxide (NOₓ) Removal: Vanadium trioxide/tetraoxide-based catalysts operate effectively at low temperatures (100–300°C) , whereas this compound’s thermal stability allows functionality up to 500°C, broadening its application range .

Application-Specific Advantages

• Energy Storage : this compound’s high surface area and electrochemical activity make it superior to V₂O₅ for battery electrodes .
• Magnetic Properties : Unlike BiVO₄ or V₂O₅, praseodymium’s contribution enables magnetic separation in catalytic processes, enhancing reusability .